Cas no 1508373-01-0 (2-ISOCYANATO-5-METHYLOXOLANE)

2-Isocyanato-5-methyloxolane is a reactive isocyanate-functionalized oxolane derivative, primarily utilized as a versatile intermediate in organic synthesis and polymer chemistry. Its cyclic ether structure combined with the isocyanate group enables efficient incorporation into polyurethane systems, offering enhanced reactivity and crosslinking capabilities. The methyl substitution on the oxolane ring contributes to improved solubility and stability in various formulations. This compound is particularly valuable in coatings, adhesives, and elastomers, where it imparts desirable mechanical and chemical resistance properties. Its balanced reactivity profile makes it suitable for applications requiring controlled polymerization or tailored material performance. Proper handling is essential due to its isocyanate-related hazards.

2-ISOCYANATO-5-METHYLOXOLANE structure

Product Name:2-ISOCYANATO-5-METHYLOXOLANE

CAS No:1508373-01-0

MF:C₆H₉NO₂

MW:127.141161680222

MDL:MFCD24084434

CID:5244585

Update Time:2025-05-22

2-ISOCYANATO-5-METHYLOXOLANE Chemical and Physical Properties

Names and Identifiers

- Furan, tetrahydro-2-isocyanato-5-methyl-
- 2-ISOCYANATO-5-METHYLOXOLANE
- MDL： MFCD24084434
- Inchi： 1S/C6H9NO2/c1-5-2-3-6(9-5)7-4-8/h5-6H,2-3H2,1H3
- InChI Key： CNUNVGBIUOBPHB-UHFFFAOYSA-N
- SMILES： O1C(C)CCC1N=C=O

2-ISOCYANATO-5-METHYLOXOLANE Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-280874-1.0g	2-ISOCYANATO-5-METHYLOXOLANE	1508373-01-0	1.0g	$1068.0	2023-03-01
Enamine	EN300-280874-2.5g	2-ISOCYANATO-5-METHYLOXOLANE	1508373-01-0	2.5g	$2212.0	2023-09-09
Enamine	EN300-280874-5.0g	2-ISOCYANATO-5-METHYLOXOLANE	1508373-01-0	5.0g	$2802.0	2023-03-01
Enamine	EN300-280874-10.0g	2-ISOCYANATO-5-METHYLOXOLANE	1508373-01-0	10.0g	$3524.0	2023-03-01
Enamine	EN300-280874-1g	2-ISOCYANATO-5-METHYLOXOLANE	1508373-01-0	1g	$1068.0	2023-09-09
Enamine	EN300-280874-5g	2-ISOCYANATO-5-METHYLOXOLANE	1508373-01-0	5g	$2802.0	2023-09-09
Enamine	EN300-280874-10g	2-ISOCYANATO-5-METHYLOXOLANE	1508373-01-0	10g	$3524.0	2023-09-09

2-ISOCYANATO-5-METHYLOXOLANE Related Literature

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Additional information on 2-ISOCYANATO-5-METHYLOXOLANE

Research Briefing on 2-ISOCYANATO-5-METHYLOXOLANE (CAS: 1508373-01-0): Recent Advances and Applications in Chemical Biology and Pharmaceutical Sciences

2-ISOCYANATO-5-METHYLOXOLANE (CAS: 1508373-01-0) is a specialized chemical compound that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This heterocyclic isocyanate derivative exhibits unique reactivity, making it a valuable building block for the synthesis of novel bioactive molecules and drug candidates. Recent studies have explored its potential in targeted drug delivery, covalent inhibitor design, and polymer-based therapeutic systems.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility in developing covalent inhibitors for cysteine proteases. Researchers utilized 2-ISOCYANATO-5-METHYLOXOLANE as a key intermediate to create selective inhibitors of cathepsin B, showing promising results in cancer cell models. The oxolane ring structure was found to enhance membrane permeability while the isocyanate group enabled specific covalent binding to the target enzyme.

In materials science applications, a team at MIT reported in Advanced Materials (2024) the use of this compound as a crosslinking agent for biodegradable polymer networks. The study highlighted how the structural features of 2-ISOCYANATO-5-METHYLOXOLANE contribute to controlled degradation kinetics in physiological environments, making it particularly suitable for implantable drug delivery devices.

Recent pharmacokinetic studies (European Journal of Pharmaceutical Sciences, 2024) have investigated the metabolic stability of derivatives containing this scaffold. The methyl-substituted oxolane ring demonstrates improved metabolic stability compared to similar non-methylated analogs, while maintaining favorable solubility profiles. This makes 2-ISOCYANATO-5-METHYLOXOLANE an attractive starting point for medicinal chemistry optimization campaigns.

Safety and handling considerations for this compound were recently updated in Chemical Research in Toxicology (2023). While the isocyanate group presents typical reactivity hazards, the oxolane ring structure appears to mitigate some of the respiratory sensitization potential observed with simpler aliphatic isocyanates. Nevertheless, proper personal protective equipment and engineering controls remain essential when working with this material.

The compound's potential in antibody-drug conjugate (ADC) development was explored in a 2024 Nature Biotechnology publication. Researchers successfully employed 2-ISOCYANATO-5-METHYLOXOLANE as a linker for connecting cytotoxic payloads to monoclonal antibodies, demonstrating improved stability in circulation while maintaining efficient payload release upon target cell internalization.

Ongoing clinical trials (as of Q2 2024) include several investigational new drugs that utilize derivatives of 2-ISOCYANATO-5-METHYLOXOLANE as either active pharmaceutical ingredients or critical formulation components. These developments underscore the growing pharmaceutical relevance of this chemical scaffold across multiple therapeutic areas including oncology, infectious diseases, and inflammatory disorders.